Cas no 145817-20-5 (Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate)

• Product Name: Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate
• CAS No: 145817-20-5
• MF: C₂₂H₄₀N₂O₇
• MW: 444.5622
• MDL: MFCD31630861
• CID: 4606085
• PubChem ID: 10527274
• Update Time: 2025-06-15

Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate Chemical and Physical Properties

Names and Identifiers

• (R)-di-tert-butyl 2-((S)-4-amino-5-tert-butoxy-5-oxopentanamido)pentanedioate
• Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate
• D-Glutamic acid, L-g-glutamyl-, tris(1,1-dimethylethyl) ester
• ditert-butyl (2R)-2-[[(4S)-4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate
• CS-15572
• (R)-di-tert-butyl2-((S)-4-amino-5-tert-butoxy-5-oxopentanamido)pentanedioate
• 145817-20-5
• AKOS037650958
• SCHEMBL7496434
• CS-B1781

• MDL： MFCD31630861
• Inchi： 1S/C22H40N2O7/c1-20(2,3)29-17(26)13-11-15(19(28)31-22(7,8)9)24-16(25)12-10-14(23)18(27)30-21(4,5)6/h14-15H,10-13,23H2,1-9H3,(H,24,25)
• InChI Key： KBONZTYAIRBOLZ-UHFFFAOYSA-N
• SMILES： O(C(C([H])(C([H])([H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])C([H])([H])C([H])(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 444.28355162g/mol
• Monoisotopic Mass: 444.28355162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate

Recent Advances in the Study of Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate (CAS: 145817-20-5)

The compound Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate (CAS: 145817-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tert-butyl ester and amino acid derivatives, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential clinical applications.

One of the key areas of research has been the optimization of synthetic routes for Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis involving the protection of amino groups and subsequent esterification. The researchers highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmaceutical development.

In addition to its synthetic aspects, the biological activity of 145817-20-5 has been a focal point. Preliminary in vitro studies have indicated its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits inhibitory effects on certain proteases, suggesting its potential as an anti-inflammatory agent. Further investigations are underway to explore its mechanism of action and therapeutic efficacy in animal models.

The potential applications of Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate extend beyond inflammation. Researchers are also exploring its use in targeted drug delivery systems due to its ability to form stable conjugates with therapeutic agents. A study in Advanced Drug Delivery Reviews (2023) highlighted its utility in enhancing the bioavailability of poorly soluble drugs, thereby improving their pharmacokinetic profiles.

Despite these promising findings, challenges remain in the clinical translation of 145817-20-5. Issues such as scalability of synthesis, long-term stability, and potential toxicity need to be addressed. Ongoing research aims to tackle these hurdles through structural modifications and formulation optimizations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic options.

In conclusion, Ditert-butyl 2-[[4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoyl]amino]pentanedioate represents a compelling area of research in chemical biology and drug development. Its unique chemical properties and diverse biological activities position it as a molecule with significant therapeutic potential. Future studies will likely focus on refining its synthesis, elucidating its biological mechanisms, and advancing its clinical applications. The continued exploration of this compound underscores the dynamic and innovative nature of modern pharmaceutical research.